Cas no 2411325-05-6 ((2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide
• CAS No: 2411325-05-6
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5356246
• PubChem ID: 146097910
• Update Time: 2025-06-08

(2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[(2-Cyclopropyl-6-oxo-1H-pyrimidin-4-yl)methyl]-4-(dimethylamino)but-2-enamide
• Z3952174027
• (2E)-N-[(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl]-4-(dimethylamino)but-2-enamide
• (2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C14H20N4O2/c1-18(2)7-3-4-12(19)15-9-11-8-13(20)17-14(16-11)10-5-6-10/h3-4,8,10H,5-7,9H2,1-2H3,(H,15,19)(H,16,17,20)/b4-3+
• InChI Key： PVXUHMFJGQSVGF-ONEGZZNKSA-N
• SMILES： O=C1C=C(CNC(/C=C/CN(C)C)=O)N=C(C2CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 487
• XLogP3: -0.9
• Topological Polar Surface Area: 73.8

Additional information on (2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide

Introduction to Compound CAS No. 2411325-05-6: (2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide

The compound with CAS No. 2411325-05-6, known as (2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide, is a novel chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a pyrimidine ring, and a dimethylamino moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of new drugs, particularly in the areas of antiviral and anticancer therapies. The cyclopropyl group in the structure of (2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide is known to enhance the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. The dimethylamino moiety, on the other hand, can improve the solubility and bioavailability of the compound, further enhancing its pharmacological properties.

In terms of biological activity, (2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide has been shown to exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This activity is attributed to its ability to inhibit viral replication by interfering with key viral enzymes and pathways. Additionally, preliminary studies have indicated that this compound may have potential as an anticancer agent, particularly in inhibiting the growth of certain types of cancer cells.

The synthesis of (2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide has been reported in several scientific publications. The most common synthetic route involves the condensation of 4-chloroacetylacetone with cyclopropylamine to form the intermediate cyclopropyl-substituted pyrimidine derivative. Subsequent reactions with dimethylamine and appropriate coupling agents yield the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

Pharmacokinetic studies have revealed that (2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, toxicity studies have shown that this compound has a low toxicity profile, which is essential for its safe use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-N-(2-cyclopropyl-6-oxo-1,6-dihydropyrimidin-4-yl)methyl-4-(dimethylamino)but-2-enamide in treating various viral infections and cancers. Early results from these trials have been promising, with the compound demonstrating significant antiviral and anticancer effects without causing severe side effects. These findings suggest that this compound has the potential to become a valuable addition to the arsenal of therapeutic agents available for treating these conditions.

In conclusion, (2E)-N-(2-cyclopropyl-6-o xo -1 , 6 -d ihyd rop yri mid i n - 4 - y l ) m eth y l - 4 -( d im e th y la mi no )b u t - 2 - e n am id e strong > (CAS No. 2411325 -05 - 6 ) is a promising chemical entity with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.